Cas no 70738-04-4 (Benzaldehyde, 2-iodo-3,6-dimethoxy-)
70738-04-4 structure
Product name:Benzaldehyde, 2-iodo-3,6-dimethoxy-
Benzaldehyde, 2-iodo-3,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 2-iodo-3,6-dimethoxy-
- 70738-04-4
- DTXSID001301102
- 2-iodo-3,6-dimethoxybenzaldehyde
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- Inchi： InChI=1S/C9H9IO3/c1-12-7-3-4-8(13-2)9(10)6(7)5-11/h3-5H,1-2H3
- InChI Key： KRBWVAKAKWYQAX-UHFFFAOYSA-N
- SMILES： COC1=C(C(=C(C=C1)OC)I)C=O
Computed Properties
- Exact Mass: 291.95917
- Monoisotopic Mass: 291.95964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzaldehyde, 2-iodo-3,6-dimethoxy- Related Literature
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Susana Ibáñez,Radu Silaghi-Dumitrescu,Pablo J. Sanz Miguel,Deepali Gupta,Bernhard Lippert Dalton Trans., 2012,41, 6094-6103
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Amrit Kumar Thakur,Ravishankar Sathyamurthy,Velraj Ramalingam,Iseult Lynch,Swellam Wafa Sharshir,Zhenjun Ma,Ganeshkumar Poongavanam,Suyeong Lee,Yeseul Jeong,Jang-Yeon Hwang Environ. Sci.: Processes Impacts, 2021,23, 923-946
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S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
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